2-Cyano-3-hydroxypyridine
Overview
Description
2-Cyano-3-hydroxypyridine, also known as 3-hydroxypyridine-2-carbonitrile, is a compound useful in organic synthesis . It has a molecular formula of C6H4N2O and an average mass of 120.109 Da .
Synthesis Analysis
The synthesis of 2-Cyano-3-hydroxypyridine involves the reaction of 3-cyanopyridin-2-one with acetic acid under reflux for 12 hours . The mixture is then cooled, poured into cold water, and extracted .Molecular Structure Analysis
The molecular structure of 2-Cyano-3-hydroxypyridine has been optimized using both Density Functional Theory (DFT) and Hartree-Fock (HF) methods . The Molecular Electrostatic Potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Chemical Reactions Analysis
2-Cyano-3-hydroxypyridine undergoes various chemical reactions. For instance, it reacts with sodium (2-oxocyclopentylidene)methanolate or sodium (2-oxocyclohexylidene) methanolate to yield 2-oxo-tetrahydro-1H-cyclopenta[b]pyridine-3-carbonitriles and 2-oxo-hexahydroquinoline-3-carbonitriles, respectively .Physical And Chemical Properties Analysis
2-Cyano-3-hydroxypyridine has a molecular weight of 120.11 g/mol . More detailed physical and chemical properties were not found in the retrieved papers.Scientific Research Applications
Pharmaceutical Applications
2-Cyano-3-hydroxypyridine is a versatile chemical compound used in various scientific studies. It has been found to have a wide range of biological applications . For instance, substituted cyanopyridines were found to have antihypertensive , antipyretic, anti-inflammatory, and analgesic properties .
Anticancer Activity
Several pyridine derivatives, including 2-Cyano-3-hydroxypyridine, have shown promising antitumor activity against liver carcinoma cell line (HEPG2), compared to the reference drug, doxorubicin . This makes it a potential candidate for the development of novel anticancer agents .
Synthesis of New Compounds
2-Cyano-3-hydroxypyridine can be used in the synthesis of new compounds. For example, it has been used in the preparation of 2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives . These derivatives have shown significant antitumor activity .
Bioactive Compound Synthesis
The pyridine core of 2-Cyano-3-hydroxypyridine is a key constituent in a range of bioactive compounds . This makes it valuable for the synthesis of various bioactive compounds, both artificially and naturally .
Inhibitory Activity
Some pyridine derivatives have been studied for their topoisomerase inhibitory action and cytotoxicity against several human cancer cell lines . This suggests that 2-Cyano-3-hydroxypyridine could potentially be used in the development of new inhibitors.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
2-Cyano-3-hydroxypyridine is a chemical compound with the molecular formula C6H4N2O It is known to be used in various chemical processes .
Mode of Action
It is characterized by its cyano and hydroxy functional groups , which may interact with its targets leading to changes at the molecular level.
Biochemical Pathways
It is known that the compound can be used as eif4a inhibitors , which suggests it may have an impact on protein synthesis.
Pharmacokinetics
It is soluble in dmso and slightly soluble in methanol , which could influence its bioavailability.
Result of Action
Given its use as eif4a inhibitors , it may have an impact on the regulation of protein synthesis.
properties
IUPAC Name |
3-hydroxypyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O/c7-4-5-6(9)2-1-3-8-5/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTVFTOVNAKNVQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10239324 |
Source
|
| Record name | 3-Hydroxypyridine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10239324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-3-hydroxypyridine | |
CAS RN |
932-35-4 |
Source
|
| Record name | 3-Hydroxy-2-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=932-35-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxypyridine-2-carbonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000932354 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hydroxypyridine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10239324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-hydroxypyridine-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.047 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-cyano-3-hydroxypyridine in the synthesis of desferrithiocin?
A1: 2-cyano-3-hydroxypyridine serves as a crucial building block in the synthesis of desferrithiocin []. It undergoes a cyclocondensation reaction with (S)-2-methylcysteine hydrochloride or (R)-2-methylcysteine in the presence of triethylamine. This reaction results in the formation of (S)-desferrithiocin or (R)-desferrithiocin, respectively, with a high yield of 97% [].
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